Cas no 941993-56-2 (5-chloro-2-methoxy-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide)

• Product Name: 5-chloro-2-methoxy-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide
• CAS No: 941993-56-2
• MF: C₁₉H₁₉ClN₂O₃
• MW: 358.818763971329
• CID: 5502156
• PubChem ID: 7686947
• Update Time: 2025-05-22

5-chloro-2-methoxy-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• AKOS024466346
• 5-chloro-2-methoxy-N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)benzamide
• 941993-56-2
• F2783-0496
• 5-chloro-2-methoxy-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]benzamide
• VU0498573-1
• 5-chloro-2-methoxy-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide

• Inchi： 1S/C19H19ClN2O3/c1-12-5-7-14(11-16(12)22-9-3-4-18(22)23)21-19(24)15-10-13(20)6-8-17(15)25-2/h5-8,10-11H,3-4,9H2,1-2H3,(H,21,24)
• InChI Key： YEWDWEBNOAIIHR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)C(NC1C=CC(C)=C(C=1)N1C(CCC1)=O)=O)OC

Computed Properties

• Exact Mass: 358.1084202g/mol
• Monoisotopic Mass: 358.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.6Ų

Additional information on 5-chloro-2-methoxy-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylbenzamide

5-Chloro-2-Methoxy-N-(4-Methyl-3-(2-Oxopyrrolidin-1-Yl)Phenyl)Benzamide (CAS No. 941993-56-2)

The compound 5-chloro-2-methoxy-N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)benzamide, identified by the CAS registry number 941993-56-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. The molecule consists of a benzamide core with multiple substituents, including a chloro group, a methoxy group, and a pyrrolidone ring, which contribute to its diverse functional properties.

Recent studies have highlighted the importance of such molecules in drug discovery and development. The presence of the pyrrolidone ring, specifically the 2-oxopyrrolidinyl group, introduces significant flexibility and hydrogen bonding capabilities, making it an attractive moiety for medicinal chemists. This structural feature allows the compound to interact with various biological targets, such as enzymes and receptors, potentially leading to therapeutic effects. For instance, research has shown that analogs of this compound exhibit activity against certain kinases and proteases, which are critical in disease pathways such as cancer and inflammation.

The synthesis of 5-chloro-2-methoxy-N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)benzamide involves multi-step organic reactions, including nucleophilic substitutions, condensations, and oxidations. The construction of the pyrrolidone ring is particularly crucial, as it often determines the molecule's stability and bioavailability. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize the synthesis process, ensuring high yields and purity.

In terms of pharmacological properties, this compound has demonstrated selectivity towards specific biological targets. For example, studies have shown that it exhibits moderate inhibitory activity against certain matrix metalloproteinases (MMPs), which are enzymes implicated in tumor invasion and metastasis. Additionally, its ability to modulate signaling pathways such as the MAPK/ERK pathway suggests potential applications in anti-cancer therapies. However, further preclinical studies are required to fully understand its efficacy and safety profile.

The structural versatility of CAS No. 941993-56-based compounds also makes them valuable in materials science. The benzamide moiety can serve as a platform for designing advanced materials with tailored properties, such as self-healing polymers or stimuli-responsive systems. Recent advancements in nanotechnology have explored the use of similar compounds as building blocks for creating nanoparticles with enhanced drug delivery capabilities.

From an environmental perspective, understanding the fate and toxicity of 5-chloro-substituted compounds is essential for sustainable chemical practices. Research indicates that such molecules undergo biodegradation under specific conditions, but their persistence in aquatic environments remains a concern. Regulatory agencies are increasingly emphasizing the need for eco-friendly alternatives to minimize ecological impacts.

In conclusion, 5-chloro-methoxy-N-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)benzamide strong>) represents a promising compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable candidate for further exploration in drug discovery, materials science, and environmental chemistry. As research continues to uncover its full potential, this compound stands at the forefront of innovative chemical solutions.